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Compound of Interest

Compound Name: Ethyl 2,4-dibromobutanoate

Cat. No.: B1329710 Get Quote

This technical guide provides a comprehensive overview of Ethyl 2,4-dibromobutanoate, a

halogenated ester utilized as a key intermediate in various chemical syntheses. The document

is intended for researchers, scientists, and professionals in the fields of organic chemistry, drug

development, and materials science.

Chemical Identity
IUPAC Name: ethyl 2,4-dibromobutanoate[1]

Synonyms:

Ethyl 2,4-dibromobutyrate[1]

2,4-dibromo-butanoicaciethylester[1]

ETHYL-ALPHA,GAMMA-DIBROMOBUTYRATE[1]

2,4-DIBROMO-BUTYRIC ACID ETHYL ESTER[1]

2,4-Dibromobutanoic acid ethyl ester[1]

Butanoic acid, 2,4-dibromo-, ethyl ester

NSC 60691
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Physicochemical Properties
A summary of the key quantitative data for Ethyl 2,4-dibromobutanoate is presented in the

table below. This compound is a colorless liquid with a fruity odor and is sparingly soluble in

water.[1]

Property Value Reference

Molecular Formula C₆H₁₀Br₂O₂ [2]

Molecular Weight 273.95 g/mol [2]

Boiling Point 252.7°C at 760 mmHg [3]

Density 1.736 g/cm³ [3]

CAS Number 36847-51-5 [2]

InChI Key
VNXZZPZKCMJBME-

UHFFFAOYSA-N
[3]

SMILES CCOC(=O)C(CCBr)Br [3]

Note: Detailed spectral data such as ¹H NMR, ¹³C NMR, and IR spectra for Ethyl 2,4-
dibromobutanoate are not readily available in the public domain. However, spectral

information for structurally similar compounds like ethyl 2-bromobutyrate can be found in

various chemical databases.[4][5]

Synthesis and Experimental Protocols
Ethyl 2,4-dibromobutanoate can be synthesized from γ-butyrolactone. The following is a

representative experimental protocol based on established chemical literature.[2]

Reaction Scheme:
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Reactants

Product

gamma-Butyrolactone 2,4-Dibromobutyryl halide

+ Bromine
+ Phosphorus tribromide

Bromine

Phosphorus tribromide

Ethanol

Ethyl 2,4-dibromobutanoate

+ Ethanol
(Esterification)

Click to download full resolution via product page

Synthetic pathway for Ethyl 2,4-dibromobutanoate.

Detailed Methodology:

Stage 1: Bromination of γ-butyrolactone

In a reaction vessel equipped with a reflux condenser and a dropping funnel, a mixture of

γ-butyrolactone, bromine, and a catalytic amount of phosphorus tribromide is prepared.

The reaction mixture is heated to approximately 110°C.

The reaction is monitored for the consumption of the starting material.

Stage 2: Esterification

After the bromination is complete, the reaction mixture is cooled.

Ethanol and an acid catalyst, such as toluene-4-sulfonic acid, are added to the mixture.
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The mixture is then heated to around 50°C and stirred for approximately 21 hours under

an inert atmosphere to facilitate the esterification process.

Upon completion, the product, Ethyl 2,4-dibromobutanoate, is isolated and purified using

standard techniques such as distillation or chromatography.

A yield of approximately 81% has been reported for this two-stage, one-pot synthesis.[2]

Applications and Logical Workflow
Ethyl 2,4-dibromobutanoate is primarily utilized as a versatile building block in organic

synthesis. Its bifunctional nature, possessing two bromine atoms at different positions, allows

for a range of subsequent chemical transformations. It is particularly valuable in the synthesis

of pharmaceutical intermediates and agrochemicals.[1]

The general workflow for the application of Ethyl 2,4-dibromobutanoate in synthetic chemistry

is illustrated below.

Starting Material

Chemical Transformations

Resulting Intermediates/Products

Ethyl 2,4-dibromobutanoate

Nucleophilic Substitution Cyclization Reactions Grignard Reagent Formation

Pharmaceutical IntermediatesAgrochemicals Other Fine Chemicals

Click to download full resolution via product page

Application workflow of Ethyl 2,4-dibromobutanoate.
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The presence of two bromine atoms allows for selective reactions. The α-bromo position is

typically more reactive towards nucleophilic substitution, while the γ-bromo position can be

involved in cyclization reactions or the formation of organometallic reagents. This differential

reactivity makes Ethyl 2,4-dibromobutanoate a valuable precursor for creating complex

molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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